Cas no 1216074-97-3 (5-(tert-Butyl)-2-(piperidin-4-yl)oxazole)

• Product Name: 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole
• CAS No: 1216074-97-3
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5206514
• Update Time: 2025-06-08

5-(tert-Butyl)-2-(piperidin-4-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-tert-Butyl-oxazol-2-yl)-piperidine
• 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole
• 5-(t-Butyl)-2-(piperidin-4-yl)oxazole
• 5-tert-butyl-2-piperidin-4-yl-1,3-oxazole

• Inchi： 1S/C12H20N2O/c1-12(2,3)10-8-14-11(15-10)9-4-6-13-7-5-9/h8-9,13H,4-7H2,1-3H3
• InChI Key： GEFFUXRYLHOACO-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1CCNCC1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole

Introduction to 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole (CAS No. 1216074-97-3) and Its Emerging Applications in Chemical Biology

The compound 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole (CAS No. 1216074-97-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of oxazole, this molecule incorporates a piperidine moiety and a tert-butyl substituent, features that have garnered significant attention in recent years due to their potential in modulating biological pathways. The oxazole ring, known for its stability and ability to engage in hydrogen bonding, serves as an excellent scaffold for drug discovery, while the piperidine group enhances solubility and bioavailability. The presence of the tert-butyl group further fine-tunes the compound's pharmacokinetic properties, making it a promising candidate for therapeutic development.

In the realm of chemical biology, oxazole derivatives have been extensively studied for their role in inhibiting enzymes and interacting with biological targets. The 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole structure has been particularly explored for its potential in targeting protein-protein interactions and enzyme inhibition. Recent studies have highlighted its efficacy in modulating kinases and other signaling molecules, which are critical in various disease pathways. For instance, research has demonstrated that this compound can selectively inhibit certain kinases by binding to their active sites, thereby disrupting aberrant signaling cascades associated with cancer and inflammation.

The tert-butyl substituent in 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole plays a crucial role in enhancing the compound's metabolic stability and reducing off-target effects. This feature is particularly important in drug development, where minimizing side effects is paramount. Computational studies have shown that the tert-butyl group can stabilize the molecule's conformation, making it less susceptible to enzymatic degradation. This stability is further complemented by the piperidine ring, which improves solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body.

One of the most compelling aspects of 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole is its versatility as a scaffold for drug design. Researchers have leveraged this compound to develop novel inhibitors targeting a wide range of diseases. For example, derivatives of this molecule have shown promise in preclinical trials for their ability to inhibit inflammatory pathways associated with autoimmune diseases. The oxazole ring's ability to form hydrogen bonds with biological targets has been exploited to create highly specific inhibitors that minimize interactions with off-target proteins.

The integration of machine learning and artificial intelligence has further accelerated the discovery of new applications for 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole. By analyzing large datasets of biological interactions, computational chemists have identified new pockets on target proteins that this compound can occupy. These insights have led to the design of next-generation inhibitors with improved potency and selectivity. The combination of experimental validation and computational modeling has been instrumental in optimizing the pharmacological properties of this compound.

Another area where 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole has made significant strides is in the development of probes for biochemical assays. The compound's ability to interact with specific enzymes has made it valuable for studying enzyme kinetics and mechanisms. Researchers have used this molecule to develop high-throughput screening assays that identify novel drug candidates rapidly. The precision with which 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole modulates enzyme activity has provided critical insights into disease pathogenesis and therapeutic intervention strategies.

The future prospects for 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole are vast, particularly as our understanding of complex biological systems continues to evolve. Ongoing research is exploring its potential in treating neurodegenerative disorders by targeting protein aggregation pathways. Additionally, studies are investigating its role in modulating immune responses, which could lead to novel treatments for allergies and autoimmune diseases. The compound's unique structural features make it an ideal candidate for further exploration in these areas.

In conclusion, 5-(tert-Butyl)-2-(piperidin-4-yl)oxazole (CAS No. 1216074-97-3) stands out as a versatile and promising molecule with significant implications in chemical biology and drug development. Its structural features, combined with recent advancements in computational chemistry and biotechnology, position it as a cornerstone for future therapeutic innovations. As research continues to uncover new applications for this compound, its impact on medicine and biology is poised to grow even further.